Cas no 103750-03-4 (Mal-C2-NHS ester)

• Product Name: Mal-C2-NHS ester
• CAS No: 103750-03-4
• Molecular Formula: C₁₃H₁₄N₂O₆
• Molecular Weight: 294.26006
• MDL: MFCD01318603
• CID: 105619
• PubChem ID: 10040074

Mal-C2-NHS ester Properties

Names and Identifiers

• 1H-Pyrrole-1-pentanoicacid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-dioxopyrrolidin-1-yl 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)pentanoate
• 5-Maleimidovalericacid-NHS
• 5-Maleimidopentanoic acid-NHS ester
• 2,5-dioxopyrrolidin-1-yl 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)
• Mal-C2-NHS ester
• 2,5-Dioxo-1-pyrrolidinyl 2,5-dihydro-2,5-dioxo-1H-pyrrole-1-pentanoate
• 5-Maleimido-pentanoic NHS ester
• MFCD01318603
• CS-0105016
• FT-0604084
• DTXSID401153195
• 5-Maleimidovaleric?acid-NHS
• EN300-103448
• BP-24360
• C13H14N2O6
• 5-Maleimidovaleric acid-NHS
• LCZC1197
• HY-126502
• Z1343801315
• (2,5-dioxopyrrolidin-1-yl) 5-(2,5-dioxopyrrol-1-yl)pentanoate
• 5-Maleimidovaleric Acid NHS
• SCHEMBL18918259
• F82466
• A1875
• 103750-03-4
• AKOS015909543
• AS-73313
• PD125947

• MDL： MFCD01318603
• InChIKey： ULZJAHZPCLFGHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14N2O6/c16-9-4-5-10(17)14(9)8-2-1-3-13(20)21-15-11(18)6-7-12(15)19/h4-5H,1-3,6-8H2
• SMILES： O=C(ON1C(CCC1=O)=O)CCCCN2C(C=CC2=O)=O

Computed Properties

• Exact Mass: 294.08500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 294.08518617g/mol
• Heavy Atom Count: 21
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: -0.43530
• PSA: 101.06000

Mal-C2-NHS ester Security Information

• Safety Instruction： 24/25

Mal-C2-NHS ester Customs Data

• HS CODE：29212900